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Compound of Interest

Compound Name: Silver bromide

Cat. No.: B3419461

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of silver bromide (AgBr), detailing its
fundamental chemical and physical properties, synthesis protocols, and key mechanisms of
action relevant to its applications in science and medicine.

Core Chemical Identity and Properties

Silver bromide is an inorganic salt with the chemical formula AgBr.[1][2][3][4][5][6][7][8][9] It is
composed of silver (Ag*) and bromide (Br~) ions held together by a polar covalent bond with
significant ionic character.[6] Naturally occurring as the mineral bromargyrite, AgBr is a soft,
pale-yellow, water-insoluble solid well-known for its extraordinary sensitivity to light, a property
that has been the cornerstone of photographic processes for over a century.[1][6][10]

The key quantitative properties of silver bromide are summarized in the table below for easy
reference and comparison.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3419461?utm_src=pdf-interest
https://www.benchchem.com/product/b3419461?utm_src=pdf-body
https://www.benchchem.com/product/b3419461?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_bromide
https://www.researchgate.net/publication/268447326_Two-Step_Preparation_of_Silver_Nanoparticles
https://www.chem.tamu.edu/class/majors/chem101h-lab/chem/Nanoparticles%20Experiment.pdf
https://www.ingentaconnect.com/contentone/asp/asem/2011/00000003/F0020001/art00032
https://zebradryplates.com/basic-silver-gelatine-emulsion-tutorial/
http://przyrbwn.icm.edu.pl/APP/PDF/121/a121z1p61.pdf
https://www.researchgate.net/publication/364791992_Surface_properties-dependent_antifungal_activity_of_silver_nanoparticles
https://www.youtube.com/watch?v=Cqw8BIUXttg
https://pubmed.ncbi.nlm.nih.gov/17350222/
http://przyrbwn.icm.edu.pl/APP/PDF/121/a121z1p61.pdf
https://en.wikipedia.org/wiki/Silver_bromide
http://przyrbwn.icm.edu.pl/APP/PDF/121/a121z1p61.pdf
https://unblinkingeye.com/Articles/Emulsion/emulsion.html
https://www.benchchem.com/product/b3419461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citations

Chemical Formula AgBr [L12]1[6][71[°]

Molar Mass 187.77 g/mol [L]215161r711 1]
Pale yellow, odorless

Appearance : . [1][4]1[6][10][12][13]
crystalline solid

Density 6.473 g/lcm3 at 25 °C [LI[213][4][10][11][14]

Melting Point 432 °C (705 K) [LII21[31[415][10][14]
Decomposes at approximately

Boiling Point 700 °C; some sources report [L1031I61110112]11.3]

up to 1,502 °C

Face-centered cubic (fcc), rock

Crystal Structure 1][6][15
Y salt (NaCl) type LHIel{L2]
o 0.140 mg/L (at 20-25 °C);
Solubility in Water ) ) [LjrLoqaaaeqan
considered insoluble
Solubility Product (Ksp) 5.4 x10"13 [1][10]

Solubility (Other)

Soluble in alkali cyanide,
potassium bromide, and
sodium thiosulfate solutions.
Slightly soluble in concentrated
ammonia. Insoluble in alcohol

and most acids.

[11(3][6][10][12][14]

CAS Number

7785-23-1

[2]8][9][10][12]

Experimental Protocols

Detailed methodologies for the synthesis of silver bromide are crucial for research and

development. Below are two key protocols: the preparation of a traditional photographic

emulsion and the synthesis of AgBr nanopatrticles.

This protocol describes the in-situ precipitation of AgBr crystals within a gelatin matrix, a

foundational process for creating photographic films and plates.
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Materials:

¢ Gelatin (photographic grade, ~250 bloom)

o Potassium Bromide (KBr)

o Potassium lodide (KI) (optional, for grain modification)
 Silver Nitrate (AgNO3)

« Distilled Water

e Preservative (e.g., Thymol)

e Grain Alcohol (95%)

Equipment:

e Glass beakers (500 mLand 1 L)

e Magnetic stirrer with hotplate or a water bath

o Red safelight (Kodak 1A or equivalent)

e Syringe or peristaltic pump for controlled addition
o Cheesecloth

 Light-proof storage container

Methodology:

o Gelatin Preparation: In a 500 mL beaker, dissolve 3 grams of gelatin in 85 mL of distilled
water. Allow it to swell for at least 15 minutes, then heat gently to 50°C (120°F) while stirring
until the gelatin is fully dissolved.[5][8]

» Halide Addition: To the dissolved gelatin solution, add 10.5 grams of KBr and 0.4 grams of
KI. Stir until the salts are completely dissolved, maintaining the temperature at 50°C.[5]
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Silver Solution Preparation: In a separate beaker, dissolve 12 grams of AgNOs in 85 mL of
distilled water. Heat this solution to 50°C.[5][8]

Emulsification (Under Safelight): Switch off all white lights and continue the process under
red safelight conditions. Using a syringe or pump, slowly add the silver nitrate solution to the
stirred gelatin-halide mixture over a period of 2-10 minutes.[5][10] A milky precipitate of silver
bromoiodide crystals will form. This is the emulsification step.

First Ripening: Maintain the emulsion at 50°C for an additional 10-40 minutes with continued
stirring.[5][10] This "ripening" process allows the silver halide crystals (grains) to grow, which
increases the emulsion’s sensitivity to light (speed).

Washing: Cool the emulsion until it sets into a gel. Force the gel through a cheesecloth to
form "noodles.” Wash these noodles with cold distilled water through several changes to
remove the byproduct potassium nitrate and any excess unreacted salts.[5][10]

Final Preparation: Re-melt the washed noodles at 50°C. An additional 18 grams of gelatin
(pre-swollen in 80 mL of water) can be added for desired viscosity.[5][8] Add 5 mL of grain
alcohol to improve coating properties and a grain of thymol as a preservative.[5] The final
emulsion is then ready for coating onto a substrate (glass or film) or can be stored in a light-
proof container in a refrigerator.

This method describes the preparation of colloidal silver bromide nanoparticles, which can be

used as precursors for silver nanoparticles or in other nanomaterial applications.

Materials:

Silver Nitrate (AgNOs) solution (e.g., 0.1 M)
Potassium Bromide (KBr) solution (e.g., 0.1 M)
Gelatin solution (e.g., 5 g/100 mL) or other stabilizer (e.g., PVP)

Distilled Water

Equipment:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://zebradryplates.com/basic-silver-gelatine-emulsion-tutorial/
https://www.youtube.com/watch?v=Cqw8BIUXttg
https://zebradryplates.com/basic-silver-gelatine-emulsion-tutorial/
https://unblinkingeye.com/Articles/Emulsion/emulsion.html
https://zebradryplates.com/basic-silver-gelatine-emulsion-tutorial/
https://unblinkingeye.com/Articles/Emulsion/emulsion.html
https://zebradryplates.com/basic-silver-gelatine-emulsion-tutorial/
https://unblinkingeye.com/Articles/Emulsion/emulsion.html
https://zebradryplates.com/basic-silver-gelatine-emulsion-tutorial/
https://www.youtube.com/watch?v=Cqw8BIUXttg
https://zebradryplates.com/basic-silver-gelatine-emulsion-tutorial/
https://www.benchchem.com/product/b3419461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction vessel with a mechanical stirrer

e Dosing pumps or burettes for controlled addition

o Spectrophotometer or Dynamic Light Scattering (DLS) instrument for characterization
Methodology:

o Vessel Preparation: Place 100 mL of a 5 g/100 mL gelatin solution into the reaction vessel.
The gelatin acts as a protective colloid, preventing the nanoparticles from aggregating.[6]

» Controlled Precipitation: Vigorously stir the gelatin solution while alternately adding small,
precise volumes (e.g., 10 mL) of the 0.1 M AgNOs solution and the 0.1 M KBr solution over
multiple cycles.[6][13] This controlled, double-jet precipitation method allows for the
formation of a monodisperse nanosol.

e Monitoring: The growth of the nanoparticles can be monitored in real-time by taking small
samples after each cycle and measuring their optical turbidity or average particle size using
DLS.[6][13]

o Stabilization: After the final addition cycle, the resulting suspension of AgBr nanopatrticles is
further stabilized by the gelatin in the solution.[6]

 Purification: If required, the nanosuspension can be purified to remove residual ions via
dialysis or centrifugation and resuspension. The final product is a stable colloidal dispersion
of silver bromide nanoparticles.

Key Mechanisms and Workflows

The utility of silver bromide in its various applications stems from distinct chemical and
physical processes. The following diagrams illustrate the workflows for its synthesis and its
mechanisms of action in photography and as an antimicrobial agent.

The synthesis of a photographic emulsion is a sequential process involving the controlled
precipitation and growth of silver halide microcrystals within a protective gelatin matrix.
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Caption: Workflow for preparing a silver-gelatin photographic emulsion.
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The photosensitivity of AgBr is due to its ability to undergo photochemical decomposition.
When photons of light strike a silver bromide crystal, they initiate a process that forms a
"latent image"—a nanoscale cluster of metallic silver atoms.

AgBr Crystal

Absorption
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Caption: Simplified mechanism of latent image formation in a silver bromide crystal.

Silver bromide can serve as a source of silver ions (Ag™*), which are known to have potent
antimicrobial properties. The proposed mechanism involves the disruption of multiple cellular
processes within fungal cells, leading to growth inhibition or cell death.
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Caption: Proposed mechanism of antifungal action by silver ions released from a source like
AgBr.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b3419461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

